10.1039/C2RA00828A | Salt-induced size-selective separation, concentration, and preservation of zwitterion-modified gold nanoparticles†

Salt-induced size-selective separation, concentration, and preservation of zwitterion-modified gold nanoparticles†

RSC Advances Pub Date: 2012-02-10 DOI: 10.1039/C2RA00828A

Abstract

We report salt-induced size-selective separation, concentration, and preservation of Au nanoparticles, which are based on their size-dependent critical coagulation concentration and reversible aggregation properties imparted by zwitterion ligand.

Salt-induced size-selective separation, concentration, and preservation of zwitterion-modified gold nanoparticles†

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Journal Name：RSC Advances

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